Cas no 61463-12-5 (1,3-Benzenediol, 2-[(2-hydroxyphenyl)methyl]-5-methoxy-)
61463-12-5 structure
Product Name:1,3-Benzenediol, 2-[(2-hydroxyphenyl)methyl]-5-methoxy-
CAS No:61463-12-5
MF:C14H14O4
MW:246.258564472198
CID:478472
PubChem ID:71395656
Update Time:2025-04-19
1,3-Benzenediol, 2-[(2-hydroxyphenyl)methyl]-5-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediol, 2-[(2-hydroxyphenyl)methyl]-5-methoxy-
- 2-[(2-hydroxyphenyl)methyl]-5-methoxybenzene-1,3-diol
- 61463-12-5
- DTXSID10817262
-
- Inchi: 1S/C14H14O4/c1-18-10-7-13(16)11(14(17)8-10)6-9-4-2-3-5-12(9)15/h2-5,7-8,15-17H,6H2,1H3
- InChI Key: JMQRBFIEIMKTJK-UHFFFAOYSA-N
- SMILES: OC1C=C(C=C(C=1CC1C=CC=CC=1O)O)OC
Computed Properties
- Exact Mass: 246.08922
- Monoisotopic Mass: 246.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 69.9Ų
Experimental Properties
- PSA: 69.92
1,3-Benzenediol, 2-[(2-hydroxyphenyl)methyl]-5-methoxy- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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